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Compound of Interest

Compound Name: 3"-b-C-Methyluridine

Cat. No.: B15093426

Essential Safety and Handling Guide for 3'-b-C-
Methyluridine

Disclaimer: A specific Safety Data Sheet (SDS) for 3'-b-C-Methyluridine (CAS No. 80541-15-
7) is not readily available. Therefore, this guidance is based on best practices for handling
chemical compounds with unknown toxicological properties. Researchers should treat this
compound as potentially hazardous and exercise caution.

Immediate Safety and Logistical Information

When working with 3'-b-C-Methyluridine, a proactive and cautious approach to safety is
paramount. The following provides essential information for immediate operational use and
emergency preparedness.

Personal Protective Equipment (PPE):

Due to the unknown specific hazards of 3'-b-C-Methyluridine, a comprehensive PPE strategy
is required to minimize exposure.

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards should
be worn at all times. In situations with a higher risk of splashes, a face shield should be used
in addition to goggles.

e Skin Protection:
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o Gloves: Chemically resistant gloves (e.qg., nitrile) should be worn. Gloves should be
inspected before use and changed frequently, especially if contact with the compound is
suspected.

o Lab Coat: A flame-resistant lab coat is mandatory to protect against splashes and
contamination of personal clothing.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood, to avoid inhalation of any dust or aerosols. If a fume hood is
not available, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
and particulates should be used.

o Footwear: Closed-toe shoes are required in the laboratory at all times.

Handling and Storage:

Proper handling and storage procedures are critical to maintaining a safe laboratory
environment.

» Engineering Controls: All work involving the handling of solid or dissolved 3'-b-C-
Methyluridine should be performed in a chemical fume hood to minimize inhalation
exposure.

» Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly with soap and water after handling the compound and before leaving the
laboratory.

o Storage: Store 3'-b-C-Methyluridine in a tightly sealed, clearly labeled container in a cool,
dry, and well-ventilated area, away from incompatible materials such as strong oxidizing
agents.

Emergency Procedures:

In the event of an exposure or spill, immediate and appropriate action must be taken.

 In case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.
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 In case of Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing and wash it before reuse. Seek medical attention if irritation develops.

 In case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

 In case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate
medical attention.

o Spill Response: In the event of a spill, evacuate the area and prevent unauthorized
personnel from entering. Wearing appropriate PPE, cover the spill with an inert absorbent
material, and collect it in a sealed container for disposal as hazardous waste. Ventilate the
area and wash the spill site after material pickup is complete.

Quantitative Data Summary

As no specific SDS is available for 3'-b-C-Methyluridine, quantitative exposure limits and
toxicological data are not established. The following table provides general guidance.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15093426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15093426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Parameter Value Source/Standard
Occupational Exposure Limits
Permissible Exposure Limit .
Not Established OSHA
(PEL)
Threshold Limit Value (TLV) Not Established ACGIH

Toxicological Data

LD50 (Oral) Not Available
LD50 (Dermal) Not Available
LC50 (Inhalation) Not Available

Physical Properties

Molecular Formula C10H14N206

Molecular Weight 258.23 g/mol
Appearance Solid (Assumed)
Solubility Information Not Available

Operational Plan: Handling and Disposal Workflow

The following workflow provides a step-by-step guide for the safe handling of 3'-b-C-

Methyluridine from receipt to disposal.
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Safe Handling and Disposal Workflow for 3'-b-C-Methyluridine
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Caption: Workflow for handling 3'-b-C-Methyluridine.
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Disposal Plan:

All waste materials contaminated with 3'-b-C-Methyluridine must be treated as hazardous
waste.

e Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weigh boats,
pipette tips), in a dedicated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste containing 3'-b-C-Methyluridine in a dedicated,
sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams
unless compatibility is confirmed.

« Empty Containers: "Empty" containers that held 3'-b-C-Methyluridine should be triple-rinsed
with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid
waste. The rinsed container can then be disposed of according to institutional guidelines.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be collected in a designated hazardous waste container.

All hazardous waste must be disposed of through the institution's environmental health and
safety office, following all local, state, and federal regulations.

 To cite this document: BenchChem. [Personal protective equipment for handling 3'-b-C-
Methyluridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15093426#personal-protective-equipment-for-
handling-3-b-c-methyluridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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